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Compound of Interest

Compound Name: Amino-PEG27-amine

Cat. No.: B3325981

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the safety and handling
protocols for Amino-PEG27-amine, a bifunctional crosslinker increasingly utilized in
bioconjugation, drug delivery, and the development of Proteolysis Targeting Chimeras
(PROTACS). This document synthesizes available safety data and expert recommendations to
ensure the responsible and safe use of this reagent in a laboratory setting.

Chemical and Physical Properties

Amino-PEG27-amine is a polyethylene glycol (PEG) derivative featuring primary amine groups
at both ends of a 27-unit PEG chain. This structure imparts unique solubility and reactivity
characteristics crucial for its applications.[1]

Property Value Source
Molecular Formula C56H116N2027 PubChem|[2]
Molecular Weight 1249.5 g/mol PubChem][2]
White to off-white powder or )
Appearance ) Creative PEGWorks[3]
waxy solid

N Soluble in water, aqueous )
Solubility Creative PEGWorks[3]
buffers, DMF, and DMSO
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Hazard Identification and Classification

According to available safety data sheets for similar Amine-PEG-Amine compounds, Amino-
PEG27-amine is not classified as a hazardous substance or mixture. However, as with any
chemical reagent, appropriate safety precautions should be observed.

GHS Classification: Not a hazardous substance or mixture.

Potential Health Effects:

Inhalation: May cause respiratory tract irritation.

Skin Contact: May cause mild skin irritation upon prolonged or repeated contact.

Eye Contact: May cause eye irritation.

Ingestion: May be harmful if swallowed.

The toxicological properties of Amino-PEG27-amine have not been thoroughly investigated,
and researchers should handle it with care.

Handling and Storage

Proper handling and storage are critical to maintaining the integrity and safety of Amino-
PEG27-amine.
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Parameter Recommendation Source

o Use in a well-ventilated area or ) S
Ventilation ] Fisher Scientific
under a chemical fume hood.

) ) Safety glasses, chemical-
Personal Protective Equipment

resistant gloves, and a lab Creative PEGWorks
(PPE)

coat.

Avoid contact with skin, eyes,
Hygiene Practices and clothing. Wash hands Creative PEGWorks

thoroughly after handling.

Store at -20°C for long-term BroadPharm,
Storage Temperature
storage. MedChemExpress

Keep in a tightly sealed

Storage Conditions container in a dry and cool Creative PEGWorks
place.
Incompatible Materials Strong oxidizing agents. Biochempeg Scientific Inc.

Experimental Protocols: Safety and First Aid
General Handling Workflow

The following diagram outlines the recommended workflow for safely handling Amino-PEG27-
amine in a laboratory setting.
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Workflow for Safe Handling of Amino-PEG27-amine

Preparation
Don Personal Protective
Equipment (PPE)

l

Set up work area in a
well-ventilated space

Handling

Weigh the required
amount of Amino-PEG27-amine

Dissolve in an
appropriate solvent

Cleanup and Disposal

Decontaminate work
surfaces

Dispose of waste in
accordance with regulations

l

Remove and dispose of
contaminated PPE
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Conceptual Signaling Pathway of a PROTAC

PROTAC Components
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 2. Amino-PEG27-amine | C56H116N2027 | CID 112758640 - PubChem
[pubchem.ncbi.nlm.nih.gov]

o 3. creativepegworks.com [creativepegworks.com]

 To cite this document: BenchChem. [Amino-PEG27-amine: A Comprehensive Technical
Guide to Safety and Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3325981#amino-peg27-amine-safety-data-sheet-
and-handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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